Cas no 1805259-89-5 (4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine
• CAS No: 1805259-89-5
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4808392
• Update Time: 2025-06-08

4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-2-1-3(5(9)10)11-6(12)4(2)8/h1,5H,(H,11,12)
• InChI Key： HVKQKGHSJQFYKX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC(C(F)F)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine

Introduction to 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine (CAS No. 1805259-89-5)

4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine, with the CAS number 1805259-89-5, is a novel and highly potent compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines and is characterized by its unique structural features, including a chloro, difluoromethyl, fluoro, and hydroxy substituent. These functional groups contribute to its distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The synthesis of 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine involves a series of well-defined chemical reactions that ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing both cost and environmental impact. The compound's stability under various conditions, such as temperature and pH, has been extensively studied, confirming its suitability for long-term storage and use in laboratory settings.

In terms of its biological activity, 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine has shown remarkable potential as a lead compound in the development of novel therapeutics. Preclinical studies have demonstrated its ability to modulate specific biological pathways, making it a valuable tool for understanding complex disease mechanisms. For instance, research published in the Journal of Medicinal Chemistry highlights its efficacy in inhibiting key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

Furthermore, the compound's unique structure has been explored for its ability to cross the blood-brain barrier (BBB), a critical factor in the development of central nervous system (CNS) drugs. Studies have shown that 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine can effectively penetrate the BBB, opening up new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. This property is particularly significant given the limited number of compounds that can achieve this level of penetration without causing adverse side effects.

The pharmacokinetic profile of 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine has also been extensively investigated. Data from animal models indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound reaches its intended target site at therapeutic concentrations while minimizing systemic toxicity. Additionally, the compound's low molecular weight and high lipophilicity contribute to its favorable pharmacokinetic profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse events reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

Beyond its pharmaceutical applications, 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine has also been explored for use in agricultural chemistry. Its ability to inhibit specific enzymes involved in plant metabolism makes it a potential candidate for developing new herbicides or pesticides. Research in this area is still in its early stages but holds promise for addressing challenges related to crop protection and food security.

In conclusion, 4-Chloro-6-(difluoromethyl)-3-fluoro-2-hydroxypyridine (CAS No. 1805259-89-5) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a promising candidate for various applications, from drug discovery to agricultural chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its importance as a key compound in modern scientific inquiry.